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Compound of Interest

Compound Name: 3,3-Dimethyloctane

Cat. No.: B1207745

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular and physical properties of
3,3-Dimethyloctane, a branched alkane with applications in research and as a reference
standard. This document outlines its chemical formula, molecular weight, and key physical
characteristics, supported by standardized experimental protocols for their determination.

Core Molecular and Physical Properties

3,3-Dimethyloctane is a saturated hydrocarbon classified as a branched-chain alkane. Its
structure consists of an eight-carbon octane chain with two methyl groups attached to the third
carbon atom. This branching significantly influences its physical properties compared to its
straight-chain isomer, n-decane.

Chemical Formula: CioH22[1]

Molecular Weight: 142.28 g/mol [2]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 3,3-
Dimethyloctane.
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Property Value

IUPAC Name 3,3-Dimethyloctane

CAS Number 4110-44-5

Molecular Formula CioH22

Molecular Weight 142.28 g/mol [2]
Appearance Colorless liquid[1][3]
Boiling Point 161 °C at 760 mmHg[3][4]
Melting Point -53.99 °C[3][4]

Density 0.74 g/cm?3[3]

Refractive Index (n_D) 1.4140 - 1.4160[3][5]
Flash Point 43.5 °C[4]

Vapor Pressure 3.02 mmHg at 25 °C[3]
Solubility Insoluble in water; soluble in organic solvents[1]

Experimental Protocols for Property Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid alkanes such as 3,3-Dimethyloctane.

Boiling Point Determination (Micro-Boiling Point Method
using Thiele Tube)

This method is suitable for small sample volumes and provides an accurate boiling point
measurement.

Apparatus:
e Thiele tube

e High-temperature mineral olil
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Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or heating mantle

Procedure:

A small amount (0.5-1 mL) of 3,3-Dimethyloctane is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open
end submerged in the liquid.

The test tube is attached to the thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

The assembly is placed in a Thiele tube filled with mineral oil, ensuring the sample is below
the oil level.

The side arm of the Thiele tube is gently heated.
As the temperature rises, a stream of bubbles will emerge from the capillary tube.
Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Density Measurement (Vibrating Tube Densitometer)

This method offers high precision for determining the density of liquids.

Apparatus:

Vibrating tube densitometer
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e Syringe for sample injection
e Thermostatic control unit
Procedure:

e The instrument is calibrated using a reference standard of known density (e.g., dry air and
deionized water).

o The temperature of the measurement cell is set to the desired value (e.g., 20 °C) and
allowed to stabilize.

o Asample of 3,3-Dimethyloctane is injected into the measurement cell using a syringe,
ensuring no air bubbles are present.

e The instrument measures the oscillation period of the U-shaped tube containing the sample.

e The density is automatically calculated by the instrument based on the oscillation period and
calibration data.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful
property for identification and purity assessment.

Apparatus:

Abbe refractometer

Monochromatic light source (e.g., sodium D-line at 589 nm)

Constant temperature water bath

Dropper or pipette

Lint-free tissue and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:
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e The refractometer is turned on, and the water bath is set to the desired temperature (typically
20 °C), circulating water through the prisms to maintain a constant temperature.

e The prism surfaces are cleaned with a suitable solvent and dried with a lint-free tissue.
o Afew drops of 3,3-Dimethyloctane are placed on the lower prism using a dropper.
e The prisms are closed and locked.

o The light source is positioned, and the eyepiece is adjusted to bring the crosshairs into
focus.

e The adjustment knob is turned until the light and dark fields are visible in the eyepiece.

e The dispersion correction knob is adjusted to eliminate any color fringe at the boundary,
creating a sharp borderline.

e The adjustment knob is used to align the borderline precisely with the center of the
crosshairs.

e The refractive index value is read from the instrument's scale.

Logical Relationships and Visualizations

The molecular structure of 3,3-Dimethyloctane directly influences its macroscopic physical
properties. The branching of the alkyl chain affects intermolecular forces, which in turn dictates
properties like boiling point and density.
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Relationship between Molecular Structure and Physical Properties of 3,3-Dimethyloctane

Molecular Structure

3,3-Dimethyloctane (CioH22)
Branched Alkane

betermines

Intermolecular Forces

Van der Waals Forces

- Weaker due to branching
- Less efficient packing

nfluences

Macroscogic Physical Properties

Boiling Point

Melting Point

Density

Viscosity

Click to download full resolution via product page
Caption: Logical flow from molecular structure to physical properties.

The branched nature of 3,3-Dimethyloctane results in a more compact, spherical shape
compared to its linear isomer, n-decane. This reduces the surface area available for
intermolecular contact, leading to weaker van der Waals forces. Consequently, less energy is
required to overcome these forces, resulting in a lower boiling point than n-decane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,3-
Dimethyloctane: Molecular Properties and Characterization]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1207745#molecular-weight-and-
formula-of-3-3-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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